2,2',4,4',5,5'-Hexabromobiphenyl
Overview
Description
2,2’,4,4’,5,5’-Hexabromobiphenyl is a polybrominated biphenyl. Polybrominated biphenyls (PBBs) are a group of 209 synthetic organic compounds with 1-10 bromine atoms attached to biphenyl .
Synthesis Analysis
Radiolabelled 2,2’,4,4’,5,5’-hexabromobiphenyl was metabolized in vitro by rat liver microsomal enzymes to give more polar ether soluble lipophilic metabolites, trichloroacetic acid soluble conjugates and a macromolecular adduct fraction .Molecular Structure Analysis
The molecular structure of 2,2’,4,4’,5,5’-Hexabromobiphenyl is available in various databases such as PubChem and ChemSpider .Chemical Reactions Analysis
In solution, 2,2’,4,4’,5,5’-hexabromobiphenyl has been shown to undergo direct photolysis resulting in lower brominated biphenyls as photodegradation products .Physical And Chemical Properties Analysis
Polybrominated biphenyl appears as a white chalky solid. It softens at 162 °F . The molecular weight is 627.6 g/mol .Scientific Research Applications
Cell-Cell Communication Research
245-HBB has been used in the study of cell-cell communication . A technique known as Fluorescence Redistribution After Photobleaching (FRAP) has been applied to assess the ability of 245-HBB to inhibit cell-cell communication in a concentration-dependent manner . This research provides further evidence for the ability of 245-HBB to inhibit gap junction-mediated cell-cell communication .
Carcinogenic and Toxic Effects
Hexabromobiphenyl (HBB), a member of the polybrominated biphenyl group, is a persistent organic pollutant (POP) with carcinogenic and toxic effects . It is highly bioaccumulative, chronic, and highly durable in environmental transport .
Flame Retardant
Hexabromobiphenyl has been used as a flame retardant in the industrial field, mainly in the 1970s . These high-volume industrial chemicals have been widely used as flame-retardants in a wide range of consumer products . They are important components of printed circuit boards in electrical and electronic appliances, computers, furniture, and carpets, amongst others .
Environmental Regulations
The manufacture and application of HBB ended in most countries under the restrictions of national and international regulations . The Stockholm Convention has listed various groups of brominated chemicals considering their toxicity and persistency .
Bioaccumulation and Toxicity
Hexabromobiphenyl is highly bioaccumulative, chronic, and highly durable in environmental transport . It is a carcinogen and has some persistent toxic effects .
Mechanism of Action
Target of Action
The primary target of 2,2’,4,4’,5,5’-Hexabromobiphenyl (also known as 245-HBB) is the Aryl hydrocarbon receptor (AhR) . AhR is a ligand-activated transcriptional activator that plays a crucial role in the regulation of biological responses to planar aromatic hydrocarbons .
Biochemical Pathways
The activation of the CYP1A1 gene by 245-HBB leads to the production of enzymes involved in the metabolism of xenobiotics . This process is part of the body’s defense mechanism against potentially harmful foreign compounds .
Pharmacokinetics
Like other persistent organic pollutants, 245-hbb is likely to be resistant to environmental degradation and may bioaccumulate in animal tissue .
Result of Action
The activation of the CYP1A1 gene by 245-HBB can lead to the production of enzymes that metabolize xenobiotics . This can result in the detoxification of harmful compounds, but it can also lead to the formation of potentially toxic metabolites .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 245-HBB. For instance, the compound’s persistence in the environment and its potential to bioaccumulate can lead to long-term exposure and effects . Furthermore, the compound’s action can be influenced by factors such as temperature, pH, and the presence of other chemicals .
Safety and Hazards
2,2’,4,4’,5,5’-Hexabromobiphenyl is suspected of damaging fertility or the unborn child. It may cause drowsiness or dizziness. It may cause damage to organs through prolonged or repeated exposure. It may be fatal if swallowed and enters airways . It is also a hepatotoxic polybrominated diphenyl ester (PBDE) that is commonly used as a flame retardant .
Future Directions
After the PBBs pollution incident in Michigan, a large number of studies focused on the exposure of people to 2,2’,4,4’,5,5’-hexabromobiphenyl (BB-153), but paid less attention to other PBBs congeners in human serum . Future research should pay more attention to the damage of BB-1 and BB-10 to the thyroid .
properties
IUPAC Name |
1,2,4-tribromo-5-(2,4,5-tribromophenyl)benzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H4Br6/c13-7-3-11(17)9(15)1-5(7)6-2-10(16)12(18)4-8(6)14/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HMBBJSKXDBUNNT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1Br)Br)Br)C2=CC(=C(C=C2Br)Br)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H4Br6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70858838 | |
Record name | 2,2',4,4',5,5'-Hexabromobiphenyl | |
Source | EPA DSSTox | |
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Molecular Weight |
627.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Polybrominated biphenyl appears as a white chalky solid. Softens at 162 °F. (NTP, 1992), White solid; [HSDB] | |
Record name | POLYBROMINATED BIPHENYL | |
Source | CAMEO Chemicals | |
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Record name | 2,4,5,2',4',5'-Hexabromobiphenyl | |
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Boiling Point |
72 °C | |
Record name | 2,4,5,2',4',5'-HEXABROMOBIPHENYL | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2913 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Solubility |
less than 1 mg/mL at 64 °F (NTP, 1992), Soluble in acetone and benzene, In water, 0.011 mg/L at 25 °C | |
Record name | POLYBROMINATED BIPHENYL | |
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URL | https://cameochemicals.noaa.gov/chemical/20935 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | 2,4,5,2',4',5'-HEXABROMOBIPHENYL | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2913 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Vapor Pressure |
7.6e-05 mmHg at 194 °F (NTP, 1992), 0.00000005 [mmHg], 5.2X10-8 mm Hg at 25 °C | |
Record name | POLYBROMINATED BIPHENYL | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/20935 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | 2,4,5,2',4',5'-Hexabromobiphenyl | |
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Record name | 2,4,5,2',4',5'-HEXABROMOBIPHENYL | |
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Impurities |
Flame retardant (Firemaster BP-6 ) was subjected to chem and toxicological analyses to establish whether brominated dibenzo-p-dioxin or dibenzofuran impurities were present. No bromodibenzofurans or bromodibenzo-p-dioxins were found., Firemaster BP-6 contains 25 ppm hexabromonaphthalene and 1 ppm pentabromonaphtalene as impurities. Firemaster BP-6 has been found to contain 70 ppm hexabromonaphthalene and 150 ppm pentabromonaphthalene. | |
Record name | 2,4,5,2',4',5'-HEXABROMOBIPHENYL | |
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Color/Form |
White solid | |
CAS RN |
67774-32-7, 59080-40-9 | |
Record name | POLYBROMINATED BIPHENYL | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/20935 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | PBB 153 | |
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Record name | 2,4,5,2',4',5'-Hexabromobiphenyl | |
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Record name | 2,2',4,4',5,5'-Hexabromobiphenyl | |
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Record name | FireMaster FF 1 | |
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Record name | 2,2',4,4',5,5'-HEXABROMOBIPHENYL | |
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Record name | 2,4,5,2',4',5'-HEXABROMOBIPHENYL | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2913 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Melting Point |
246 to 250 °F (NTP, 1992) | |
Record name | POLYBROMINATED BIPHENYL | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/20935 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Retrosynthesis Analysis
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Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
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